Cas no 1181601-19-3 (3-(2-Chlorophenyl)cyclopentanone)

• Product Name: 3-(2-Chlorophenyl)cyclopentanone
• CAS No: 1181601-19-3
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 4937154
• Update Time: 2026-02-27

3-(2-Chlorophenyl)cyclopentanone Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)cyclopentanone

• Inchi： 1S/C11H11ClO/c12-11-4-2-1-3-10(11)8-5-6-9(13)7-8/h1-4,8H,5-7H2
• InChI Key： MDVFUPOJJJSPOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Additional information on 3-(2-Chlorophenyl)cyclopentanone

Comprehensive Overview of 3-(2-Chlorophenyl)cyclopentanone (CAS 1181601-19-3): Properties, Applications, and Industry Insights

3-(2-Chlorophenyl)cyclopentanone (CAS 1181601-19-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of cyclopentanone derivatives, which are widely recognized for their versatility in synthetic chemistry. Its molecular formula, C₁₁H₁₁ClO, and distinct chlorophenyl substitution pattern make it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for high-purity cyclopentanone derivatives has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "3-(2-Chlorophenyl)cyclopentanone synthesis" or "CAS 1181601-19-3 suppliers," reflecting its industrial relevance. The compound’s ketone functional group and aromatic chloro-substitution offer reactive sites for further modifications, enabling applications in catalysis and fine chemical production.

From a physicochemical perspective, 3-(2-Chlorophenyl)cyclopentanone exhibits a melting point range of 45–50°C and a molecular weight of 194.66 g/mol. Its solubility in organic solvents like ethanol and dichloromethane makes it suitable for laboratory-scale reactions. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a critical factor for end-users seeking "CAS 1181601-19-3 analytical standards."

The compound’s role in green chemistry initiatives aligns with contemporary trends toward sustainable synthesis. For instance, its potential as a precursor for biodegradable polymers has been explored in academic studies. Queries like "eco-friendly applications of cyclopentanone derivatives" highlight this intersection. Additionally, its stability under mild conditions makes it a candidate for flow chemistry processes, reducing waste generation.

In the pharmaceutical sector, 3-(2-Chlorophenyl)cyclopentanone serves as a building block for central nervous system (CNS) drug candidates. Its structural motif resembles bioactive scaffolds found in antidepressants and anticonvulsants. Searches for "cyclopentanone-based drug development" or "chlorophenyl ketone pharmacology" underscore its therapeutic potential. However, rigorous toxicity profiling remains essential to ensure safety in downstream applications.

Market analysts note growing interest in custom synthesis services for CAS 1181601-19-3, particularly from regions with robust API manufacturing hubs. Regulatory compliance, such as REACH and GMP certifications, is a key consideration for buyers. The compound’s patent landscape also attracts attention, with innovators seeking to protect novel synthetic routes or formulations.

Future research directions may focus on optimizing catalytic asymmetric synthesis of 3-(2-Chlorophenyl)cyclopentanone to enhance enantioselectivity—a topic frequently queried as "chiral cyclopentanone synthesis." Collaborative efforts between academia and industry could further unlock its potential in smart materials or crop protection agents, addressing global challenges like food security.